4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H16Cl3N3S/c18-12-2-1-3-14(10-12)22-6-8-23(9-7-22)17(24)21-16-5-4-13(19)11-15(16)20/h1-5,10-11H,6-9H2,(H,21,24)
• InChI Key: QZJVOYFLDZYIRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl3N3S
• Molecular Weight: 400.8 g/mol

Description

4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide, also known as TCS-OX2-29, is a synthetic compound that has been developed as a selective antagonist of the orexin 2 receptor. Orexins are neuropeptides that are involved in the regulation of sleep-wake cycles, appetite, and energy homeostasis. Orexin 2 receptors are primarily expressed in the central nervous system, and their blockade has been shown to have potential therapeutic applications in the treatment of sleep disorders, obesity, and addiction.

Mechanism of Action

4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide acts as a selective antagonist of the orexin 2 receptor, which is primarily expressed in the central nervous system. Orexin 2 receptors are involved in the regulation of sleep-wake cycles, appetite, and energy homeostasis. By blocking the activation of orexin 2 receptors, 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide can modulate these physiological processes.
Biochemical and physiological effects:
4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to increase non-REM sleep and decrease wakefulness in rats, as well as reduce food intake and body weight in mice. 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide has also been shown to reduce drug-seeking behavior in models of addiction.

Advantages and Limitations for Lab Experiments

One advantage of 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide is its selectivity for the orexin 2 receptor, which allows for more specific modulation of orexin signaling compared to non-selective orexin receptor antagonists. However, one limitation of 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide is its relatively low potency compared to other orexin receptor antagonists, which may limit its efficacy in certain applications.

Future Directions

There are several potential future directions for research on 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide. One area of interest is in the development of more potent analogs of 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide that could be used in clinical applications. Another potential direction is in the investigation of 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide for its potential in the treatment of other disorders, such as anxiety and depression, which have been linked to dysregulation of orexin signaling. Additionally, further research is needed to fully understand the long-term effects of orexin receptor antagonism on sleep-wake cycles and other physiological processes.

Scientific Research Applications

4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications in various preclinical models. It has been shown to be effective in promoting sleep in animal models of insomnia, as well as reducing food intake and body weight in models of obesity. 4-(3-chlorophenyl)-N-(2,4-dichlorophenyl)-1-piperazinecarbothioamide has also been investigated for its potential in the treatment of addiction, as orexin signaling has been implicated in drug-seeking behavior.